Cas no 144153-95-7 (1-Isoquinolinecarboxylic acid, 6-methyl-3-phenyl-, ethyl ester)

1-Isoquinolinecarboxylic acid, 6-methyl-3-phenyl-, ethyl ester structure
144153-95-7 structure
Product Name:1-Isoquinolinecarboxylic acid, 6-methyl-3-phenyl-, ethyl ester
CAS No:144153-95-7
MF:C19H17NO2
MW:291.343785047531
CID:1314250
Update Time:2024-08-18

1-Isoquinolinecarboxylic acid, 6-methyl-3-phenyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 1-Isoquinolinecarboxylic acid, 6-methyl-3-phenyl-, ethyl ester
    • Inchi: 1S/C19H17NO2/c1-3-22-19(21)18-16-10-9-13(2)11-15(16)12-17(20-18)14-7-5-4-6-8-14/h4-12H,3H2,1-2H3
    • InChI Key: YNNJVHCWYBYEMJ-UHFFFAOYSA-N
    • SMILES: C1(C(OCC)=O)C2=C(C=C(C)C=C2)C=C(C2=CC=CC=C2)N=1

Computed Properties

  • Exact Mass: 291.12601

Experimental Properties

  • Density: 1.152±0.06 g/cm3(Predicted)
  • Boiling Point: 471.6±33.0 °C(Predicted)
  • PSA: 39.19
  • pka: 1.59±0.50(Predicted)
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